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Compound of Interest

Compound Name: Cp2TiCl2

Cat. No.: B15798120

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
Identifier Value

CAS Number 1271-19-8[1][2][3][4][5]

IUPAC Name Dichloridobis(η⁵-cyclopentadienyl)titanium[1]

Synonyms
Bis(cyclopentadienyl)titanium(IV) dichloride,

Cp₂TiCl₂[2][6][7]

Molecular Formula C₁₀H₁₀Cl₂Ti[2][5]

Molecular Weight 248.96 g/mol [2][6]

Physicochemical Properties
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Property Value Reference

Appearance Bright red crystalline solid [1][6]

Melting Point 260-280 °C (decomposes) [2][8]

Density 1.6 g/mL at 25 °C [2][8]

Solubility

Soluble in polar organic

solvents like dichloromethane

and THF; hydrolyzes in water.

[3][6]

Stability

Air and moisture sensitive.

Incompatible with strong

oxidizing agents.

[2]

Experimental Protocols
Synthesis of Titanocene Dichloride
The most common and well-established method for synthesizing titanocene dichloride involves

the reaction of titanium tetrachloride with sodium cyclopentadienide.[1][9]

Materials:

Titanium tetrachloride (TiCl₄)

Sodium metal

Dicyclopentadiene

Anhydrous tetrahydrofuran (THF)

Anhydrous xylene

Dichloromethane

Anhydrous sodium sulfate

Schlenk line and glassware
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Ice bath

Rotary evaporator

Procedure:

Preparation of Sodium Cyclopentadienide:

Under an inert atmosphere (e.g., nitrogen), prepare sodium sand by melting sodium metal

in refluxing anhydrous xylene with vigorous stirring.

Cool the mixture and replace xylene with anhydrous THF.

Freshly crack dicyclopentadiene by heating to ~170 °C and collecting the cyclopentadiene

monomer via distillation. Keep the monomer cold.

Slowly add the cyclopentadiene monomer to the sodium suspension in THF at 0 °C (ice

bath). The reaction is complete when the sodium is consumed, forming a pinkish-white

precipitate of sodium cyclopentadienide.

Reaction with Titanium Tetrachloride:

In a separate Schlenk flask, prepare a solution of titanium tetrachloride in anhydrous THF

and cool it in an ice bath.

Slowly add the sodium cyclopentadienide suspension to the cooled titanium tetrachloride

solution with stirring.

Isolation and Purification:

After the reaction is complete, remove the solvent using a rotary evaporator.

Extract the resulting solid residue with dichloromethane to dissolve the titanocene

dichloride, leaving behind the sodium chloride byproduct.

Filter the solution and dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution using a rotary evaporator to yield the crude product.
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Recrystallize the bright red titanocene dichloride from toluene.[10]

Characterization of Titanocene Dichloride
¹H NMR Spectroscopy:

The proton NMR spectrum of titanocene dichloride in a suitable deuterated solvent (e.g.,

CDCl₃) typically shows a single sharp singlet for the ten equivalent protons of the two

cyclopentadienyl rings.

X-ray Crystallography:

Single-crystal X-ray diffraction can be used to determine the precise molecular structure,

confirming the distorted tetrahedral geometry around the titanium center and providing exact

bond lengths and angles.[11]

Visualized Workflows and Pathways
Synthesis Workflow
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Preparation of Sodium Cyclopentadienide

Reaction

Isolation & Purification
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Caption: Workflow for the synthesis of Titanocene Dichloride.
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Proposed Anticancer Signaling Pathway
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Caption: Proposed anticancer mechanism of Titanocene Dichloride.

Mechanism of Action in Oncology
Titanocene dichloride was the first non-platinum metal complex to enter clinical trials as a

chemotherapy drug.[1] Its mechanism of action is distinct from platinum-based drugs like

cisplatin.

DNA Interaction: Unlike cisplatin, which primarily binds to the nitrogen atoms of DNA bases,

titanocene dichloride shows a higher affinity for the phosphate backbone of DNA.[10] This

interaction is believed to cause DNA damage, contributing to its cytotoxic effects.
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Induction of Apoptosis: Cp₂TiCl₂ and its derivatives have been shown to induce apoptosis

(programmed cell death) in cancer cells. This can occur through multiple pathways:

Caspase-Independent Pathway: Studies have demonstrated that titanocene compounds

can trigger the translocation of Apoptosis Inducing Factor (AIF) from the cytoplasm to the

nucleus. In the nucleus, AIF mediates a caspase-independent cell death pathway.[6] This

is significant as it may overcome resistance mechanisms that block caspase-dependent

apoptosis.

Perturbation of Zinc Homeostasis: There is evidence to suggest that titanocenes can

disrupt the homeostasis of zinc ions (Zn²⁺) within the cell. This can lead to the dysfunction

of zinc-dependent transcription factors and other metalloproteins, ultimately resulting in

cell cycle arrest and apoptosis.[12]

Enzyme Inhibition: Titanocene C, a derivative of Cp₂TiCl₂, has been observed to cause the

downregulation of topoisomerases I and IIα.[2] These enzymes are crucial for DNA

replication and transcription, and their inhibition can lead to cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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